![molecular formula C8H10N2O3 B1517334 6-Oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid CAS No. 1120258-83-4](/img/structure/B1517334.png)
6-Oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
Overview
Description
6-Oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid, also known as 6-oxoproline, is a naturally occurring amino acid that is found in proteins and is involved in a variety of biochemical processes. 6-oxoproline has been studied extensively due to its potential applications in medicine, biotechnology, and other fields.
Scientific Research Applications
Synthesis and Derivative Formation
The chemical compound 6-oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid and its derivatives are pivotal in the synthesis of various heterocyclic compounds. Research highlights its utility in preparing 6-unsubstituted 3,4-dihydropyrimidin-2(1H)-ones via the Biginelli reaction, leading to new series of compounds with potential biological activities. This process involves oxidation, chlorination, and aromatic amine substitution to yield 2-(arylamino)pyrimidines and carboxylic acids derivatives, demonstrating the compound's versatility in chemical synthesis (Terentjeva, Muceniece, & Lusis, 2013).
Biological Activity and Applications
Derivatives of this compound have been investigated for their biological activities. For example, novel series of 6-oxo-1,6-dihydropyrimidin-5-carboxamides have been synthesized and displayed promising antibacterial and antioxidant activities, indicating potential applications in developing new therapeutic agents (Rambabu, Kiran, Sarveswari, & Vijayakumar, 2021).
Antimicrobial and Antioxidant Evaluation
In the quest for new antimicrobial and antioxidant compounds, the synthesis of new functionalized derivatives involving 6-oxo-1,6-dihydropyrimidin-5-carboxamides has been explored. These derivatives have been assessed for their efficacy against various bacterial strains and oxidative processes, contributing to the compound's significance in medicinal chemistry and pharmaceutical research (Nikalje, Tiwari, Vazquez, & Vázquez-Tato, 2017).
properties
IUPAC Name |
6-oxo-2-propan-2-yl-1H-pyrimidine-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-4(2)6-9-3-5(8(12)13)7(11)10-6/h3-4H,1-2H3,(H,12,13)(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SREWNDKSRPDGQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(C(=O)N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60652701 | |
Record name | 6-Oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60652701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1120258-83-4 | |
Record name | 6-Oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60652701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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